Cas no 2227763-54-2 ((2R)-2-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}propanoic acid)

• Product Name: (2R)-2-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}propanoic acid
• CAS No: 2227763-54-2
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6190078
• PubChem ID: 165515196
• Update Time: 2025-07-25

(2R)-2-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}propanoic acid
• EN300-1525676
• 2227763-54-2
• (2R)-2-{2-[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}propanoic acid

• Inchi： 1S/C25H28N2O5/c1-15(24(29)30)26-23(28)13-16-7-6-12-22(16)27-25(31)32-14-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,15-16,21-22H,6-7,12-14H2,1H3,(H,26,28)(H,27,31)(H,29,30)/t15-,16+,22-/m1/s1
• InChI Key： MUHOCWQAPOSOPO-ZMPRRUGASA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@@H]1CCC[C@H]1CC(N[C@@H](C(=O)O)C)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}propanoic acid

Comprehensive Analysis of (2R)-2-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}propanoic acid (CAS 2227763-54-2)

The compound (2R)-2-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}propanoic acid, identified by its CAS number 2227763-54-2, is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its intricate structure features a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a cyclopentyl backbone, and a propanoic acid terminus, making it a valuable intermediate for drug discovery and bioconjugation applications. Researchers frequently inquire about its stereochemistry, synthetic routes, and applications in solid-phase peptide synthesis (SPPS), reflecting its relevance in modern medicinal chemistry.

In recent years, the demand for Fmoc-protected amino acid derivatives like this compound has surged due to advancements in peptide-based therapeutics. With growing interest in targeted drug delivery and personalized medicine, this molecule’s role in constructing bioactive peptides has garnered attention. Its chiral purity and compatibility with automated peptide synthesizers align with industry trends toward high-throughput screening and precision medicine. Common search queries include "Fmoc-cyclopentylalanine synthesis" and "CAS 2227763-54-2 solubility," underscoring its practical challenges and solutions.

The compound’s stereospecificity is critical for its function, as the (2R) and (1RS,2SR) configurations influence its binding affinity in peptide chains. Analytical techniques such as HPLC and NMR are essential for verifying its enantiomeric excess, a frequent topic in academic forums. Additionally, its stability under SPPS conditions and deprotection kinetics are hotly debated among chemists optimizing peptide yields. Environmental factors like pH sensitivity and solvent compatibility are also frequently explored, as they impact its utility in green chemistry initiatives.

From a commercial perspective, CAS 2227763-54-2 is often sourced for GLP-1 analogs and antimicrobial peptide development, areas dominating biopharma R&D. Its cost-effectiveness compared to custom-designed analogs makes it a staple in lab inventories. Emerging discussions on AI-driven peptide design further highlight its potential, as machine learning models leverage its structural data to predict novel bioactive sequences. This intersection of traditional synthesis and computational chemistry positions the compound as a bridge between empirical and in silico methodologies.

In conclusion, (2R)-2-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}propanoic acid exemplifies the synergy of chiral synthesis and therapeutic innovation. Its versatility in peptide engineering, coupled with evolving applications in biologics and drug formulation, ensures its prominence in scientific literature and industrial pipelines. Future research may explore its derivatives for neurological disorders or cancer therapeutics, expanding its impact beyond current horizons.